N-methyl-N-naphthalen-1-ylmethanesulfonamide

• IUPAC Name: N-methyl-N-naphthalen-1-ylmethanesulfonamide
• InChI: InChI=1S/C12H13NO2S/c1-13(16(2,14)15)12-9-5-7-10-6-3-4-8-11(10)12/h3-9H,1-2H3
• InChI Key: IMLYBXARMWTEJM-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=CC2=CC=CC=C21)S(=O)(=O)C
• Molecular Formula: C12H13NO2S
• Molecular Weight: 235.30 g/mol

Description

N-methyl-N-naphthalen-1-ylmethanesulfonamide (MNMS) is a sulfonamide compound that has gained attention in scientific research due to its potential as a pharmacological agent. MNMS is a white crystalline powder that is soluble in water and organic solvents.

Mechanism of Action

N-methyl-N-naphthalen-1-ylmethanesulfonamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a role in inflammation. This compound has also been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. Additionally, this compound has been shown to inhibit the replication of certain viruses by interfering with viral replication.
Biochemical and Physiological Effects:
This compound has been shown to exhibit anti-inflammatory effects by inhibiting the activity of COX-2. This compound has also been shown to induce apoptosis and inhibit cell proliferation in cancer cells. Additionally, this compound has been shown to inhibit viral replication by interfering with viral replication.

Advantages and Limitations for Lab Experiments

One advantage of using N-methyl-N-naphthalen-1-ylmethanesulfonamide in lab experiments is its ability to exhibit multiple pharmacological activities, making it a versatile compound for scientific research. However, one limitation of using this compound in lab experiments is its potential toxicity, which needs to be carefully monitored.

Future Directions

There are several future directions for N-methyl-N-naphthalen-1-ylmethanesulfonamide research. One potential direction is further studies on the mechanism of action of this compound and its potential as a therapeutic agent for neurodegenerative diseases. Another potential direction is the development of this compound derivatives with improved pharmacological activities and reduced toxicity. Additionally, this compound could be studied for its potential as a therapeutic agent for viral infections.

Synthesis Methods

N-methyl-N-naphthalen-1-ylmethanesulfonamide can be synthesized through a reaction between N-methylaniline and naphthalene-1-sulfonyl chloride in the presence of a base. The reaction yields this compound as a white crystalline solid with a yield of approximately 75%.

Scientific Research Applications

N-methyl-N-naphthalen-1-ylmethanesulfonamide has been studied for its potential as a pharmacological agent in various scientific research studies. This compound has been shown to exhibit anti-inflammatory, antitumor, and antiviral activities. This compound has also been studied for its potential as a therapeutic agent for neurodegenerative diseases such as Alzheimer's disease.